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Compound of Interest

Compound Name: SOMCL-863

Cat. No.: B15580289 Get Quote

Disclaimer: The identifier "SOMCL-863" does not correspond to a recognized chemical

compound in publicly available databases. The following information is a representative guide

for the handling and disposal of a potent, small-molecule inhibitor in a laboratory setting and

should be adapted to the specific properties of the actual compound as detailed in its Safety

Data Sheet (SDS).

This guide provides essential safety, handling, and disposal procedures for the hypothetical

research compound SOMCL-863, a selective kinase inhibitor. The information is intended for

researchers, scientists, and drug development professionals. Adherence to these protocols is

critical for ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary
For ease of reference, the key quantitative properties of SOMCL-863 are summarized in the

table below. This data is essential for risk assessment and the implementation of appropriate

handling procedures.
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Property Value Units Notes

Molecular Weight 482.55 g/mol

Appearance
White to off-white

crystalline solid
-

Solubility in DMSO >50 mg/mL

Solubility in Water <0.1 mg/mL
Practically insoluble in

aqueous solutions.

LD50 (Oral, Rat) 250 mg/kg
Estimated. Highly

potent compound.

Storage Temperature -20 °C
Protect from light and

moisture.

Proper Disposal Procedures for SOMCL-863
The disposal of SOMCL-863 and its associated waste must be conducted in a manner that

ensures the safety of laboratory personnel and minimizes environmental impact. The following

step-by-step procedures are mandatory.

Step 1: Segregation of Waste
Proper waste segregation is the first and most critical step in the disposal process. All waste

streams must be kept separate to prevent dangerous chemical reactions and to ensure

compliant disposal.

Solid Waste:

Includes contaminated personal protective equipment (PPE) such as gloves, disposable

lab coats, and shoe covers.

Also includes contaminated lab supplies like pipette tips, tubes, and flasks.

Action: Place all solid waste into a dedicated, clearly labeled hazardous waste container

lined with a heavy-duty chemical-resistant bag. The container must be marked "Hazardous

Chemical Waste: SOMCL-863."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15580289?utm_src=pdf-body
https://www.benchchem.com/product/b15580289?utm_src=pdf-body
https://www.benchchem.com/product/b15580289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste:

Includes unused or expired SOMCL-863 stock solutions (e.g., in DMSO).

Also includes aqueous waste from cell culture media or buffer solutions containing

SOMCL-863.

Action: Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant hazardous

waste container. The container must be compatible with the solvents used (e.g., a high-

density polyethylene container for DMSO solutions). Label the container "Hazardous

Liquid Waste: SOMCL-863 in [Solvent Name]." Do not mix incompatible waste streams.

Sharps Waste:

Includes needles, syringes, and scalpels contaminated with SOMCL-863.

Action: Place all contaminated sharps immediately into a designated, puncture-proof

sharps container. The container must be labeled "Sharps Waste: Contaminated with

SOMCL-863."

Step 2: Decontamination of Work Surfaces
Prior to disposal of cleaning materials, all surfaces and non-disposable equipment that have

come into contact with SOMCL-863 must be thoroughly decontaminated.

Procedure:

Prepare a 10% bleach solution or use a validated laboratory disinfectant known to be

effective against similar compounds.

Wipe down all contaminated surfaces, including the interior of the fume hood, benchtops,

and equipment.

Allow the decontamination solution to remain on the surface for the recommended contact

time (typically 10-15 minutes).

Wipe the surfaces again with 70% ethanol to remove bleach residue.
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Dispose of all cleaning materials (e.g., paper towels, absorbent pads) as solid hazardous

waste as described in Step 1.

Step 3: Packaging and Labeling for Disposal
Proper packaging and labeling are essential for the safe transport and disposal of hazardous

waste by your institution's Environmental Health and Safety (EHS) department.

Action:

Ensure all waste containers are securely sealed to prevent leaks or spills.

Check that all labels are legible and complete, including the full chemical name ("SOMCL-
863"), the primary hazard (e.g., "Toxic"), and the date of accumulation.

Complete a hazardous waste pickup request form as required by your institution's EHS

office.

Step 4: Storage and Collection
Pending collection by EHS, all SOMCL-863 waste must be stored in a designated and secure

location.

Action:

Store waste containers in a secondary containment bin to mitigate potential spills.

The storage area should be a designated satellite accumulation area that is clearly

marked, well-ventilated, and away from general laboratory traffic.

Do not accumulate more than the maximum allowable volume of hazardous waste as per

institutional and local regulations.

Experimental Protocol: Cell Viability Assay
The following is a standard protocol for assessing the cytotoxic effects of SOMCL-863 on a

cancer cell line using a resazurin-based assay.

Cell Seeding:
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Plate cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000 cells per well in 100

µL of complete growth medium.

Incubate the plate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

Compound Preparation:

Prepare a 10 mM stock solution of SOMCL-863 in DMSO.

Perform a serial dilution of the stock solution in complete growth medium to create a range

of working concentrations (e.g., from 1 nM to 100 µM). Include a vehicle control (DMSO

only) at the same final concentration as the highest SOMCL-863 dose.

Cell Treatment:

Carefully remove the medium from the wells and add 100 µL of the prepared SOMCL-863
dilutions or vehicle control to the respective wells.

Incubate the plate for 72 hours at 37°C and 5% CO₂.

Viability Assessment:

Add 20 µL of a resazurin-based reagent (e.g., PrestoBlue™) to each well.

Incubate the plate for 1-2 hours at 37°C, protected from light.

Measure the fluorescence intensity using a plate reader with an excitation wavelength of

560 nm and an emission wavelength of 590 nm.

Data Analysis:

Subtract the background fluorescence from a "no-cell" control.

Normalize the fluorescence readings of the treated wells to the vehicle control wells to

determine the percentage of cell viability.

Plot the percentage of viability against the log of the SOMCL-863 concentration and use a

non-linear regression to calculate the IC50 value.
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Visualizations
The following diagrams illustrate the hypothetical signaling pathway inhibited by SOMCL-863
and the workflow for its disposal.
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Caption: Hypothetical signaling pathway showing SOMCL-863 as an inhibitor of Kinase B.
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Caption: Workflow for the proper disposal of SOMCL-863 laboratory waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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